Cas no 92058-10-1 (3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 5-(aminocarbonyl)-3,6,6-trimethyl-2,4-dioxo-, methyl ester)

• Product Name: 3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 5-(aminocarbonyl)-3,6,6-trimethyl-2,4-dioxo-, methyl ester
• CAS No: 92058-10-1
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 819629
• PubChem ID: 263791
• Update Time: 2025-04-19

3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 5-(aminocarbonyl)-3,6,6-trimethyl-2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 5-(aminocarbonyl)-3,6,6-trimethyl-2,4-dioxo-, methyl ester
• NSC98465
• NSC-98465
• 92058-10-1
• methyl 5-carbamoyl-3,6,6-trimethyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1-carboxylate
• DTXSID50294871

• Inchi： 1S/C11H14N2O5/c1-9(2)10(5(12)14)6(15)13(3)7(16)11(9,10)8(17)18-4/h1-4H3,(H2,12,14)
• InChI Key： TUDQNUILVGLSOH-UHFFFAOYSA-N
• SMILES： O=C1C2(C(N)=O)C(C(=O)OC)(C(N1C)=O)C2(C)C

Computed Properties

• Exact Mass: 254.09027155g/mol
• Monoisotopic Mass: 254.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų